Cas no 2375269-32-0 (2-(azetidin-3-yl)-N,N-dimethyl-ethanamine;dihydrochloride)

• Product Name: 2-(azetidin-3-yl)-N,N-dimethyl-ethanamine;dihydrochloride
• CAS No: 2375269-32-0
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• CID: 5304204
• Update Time: 2026-03-10

2-(azetidin-3-yl)-N,N-dimethyl-ethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-3-azetidineethanamine 2HCl
• 2-(azetidin-3-yl)-N,N-dimethyl-ethanamine;dihydrochloride

• Inchi： 1S/C7H16N2.ClH/c1-9(2)4-3-7-5-8-6-7;/h7-8H,3-6H2,1-2H3;1H
• InChI Key： NGXONQOJZUJDKP-UHFFFAOYSA-N
• SMILES： C(C1CNC1)CN(C)C.Cl

Additional information on 2-(azetidin-3-yl)-N,N-dimethyl-ethanamine;dihydrochloride

Introduction to 2-(azetidin-3-yl)-N,N-dimethyl-ethanamine; dihydrochloride (CAS No: 2375269-32-0)

The compound 2-(azetidin-3-yl)-N,N-dimethyl-ethanamine; dihydrochloride, identified by its CAS number 2375269-32-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the azetidine class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further research and therapeutic exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the investigation of azetidine derivatives due to their structural versatility and biological relevance. Azetidine rings are known for their ability to mimic natural amino acid structures, which facilitates interactions with biological targets such as enzymes and receptors. The presence of a dimethylamino group in 2-(azetidin-3-yl)-N,N-dimethyl-ethanamine; dihydrochloride further enhances its pharmacological potential by contributing to its lipophilicity and metabolic stability.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Current research indicates that azetidine derivatives can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The dihydrochloride salt form of 2-(azetidin-3-yl)-N,N-dimethyl-ethanamine has been investigated for its potential as a precursor in the synthesis of novel neuroactive agents. Studies have suggested that this compound may exhibit properties similar to known serotonin receptor modulators, which are critical in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

Moreover, the compound's structural framework allows for modifications that can fine-tune its pharmacokinetic properties. Researchers have explored various derivatives of azetidine amines to optimize bioavailability, reduce side effects, and improve target specificity. The dihydrochloride salt form has been particularly advantageous in these studies due to its enhanced solubility in aqueous solutions, which facilitates administration via oral or injectable routes.

The synthesis of 2-(azetidin-3-yl)-N,N-dimethyl-ethanamine; dihydrochloride involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the formation of the azetidine ring through cyclization reactions, followed by functional group transformations to introduce the dimethylamino moiety. The final step involves converting the free base into its dihydrochloride salt, which is crucial for improving storage stability and reactivity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers predict potential therapeutic effects and identify possible adverse reactions. These computational approaches are complemented by experimental validations, ensuring a comprehensive understanding of the compound's pharmacological profile.

In clinical settings, 2-(azetidin-3-yl)-N,N-dimethyl-ethanamine; dihydrochloride has been tested in preclinical models to assess its efficacy and safety. Preliminary results have shown promising activity in animal models of depression and anxiety, with minimal side effects observed at therapeutic doses. These findings have spurred interest among pharmaceutical companies looking to develop next-generation psychotropic drugs with improved tolerability profiles.

The regulatory landscape for new drug development also plays a critical role in advancing compounds like 2-(azetidin-3-yl)-N,N-dimethyl-ethanamine; dihydrochloride. Regulatory agencies require rigorous testing to ensure that new drugs are safe and effective before they can be approved for human use. This includes extensive toxicology studies, pharmacokinetic assessments, and clinical trials involving human subjects. The dihydrochloride salt form has been advantageous in these regulatory processes due to its well-defined chemical properties and stability profile.

Future research directions for this compound include exploring its potential as an intermediate in the synthesis of more complex drug molecules. The versatility of azetidine derivatives makes them valuable building blocks for designing novel therapeutics with tailored properties. Additionally, investigating the compound's interactions with other biological targets may uncover new therapeutic applications beyond neurological disorders.

The development of 2-(azetidin-3-yl)-N,N-dimethyl-ethanamine; dihydrochloride underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. Such collaborations are essential for translating laboratory discoveries into viable therapeutic options that address unmet medical needs. As research continues to evolve, this compound is poised to play a significant role in shaping the future of pharmaceutical innovation.